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Compound of Interest

Compound Name: (5Z)-Dodecenoyl-CoA

Cat. No.: B15548940

L  Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines for the proper handling, storage, and use of
(5Z)-Dodecenoyl-CoA, a key intermediate in the metabolism of unsaturated fatty acids.
Adherence to these protocols is crucial for ensuring the integrity and activity of the compound

in experimental settings.

Chemical and Physical Properties

(5Z)-Dodecenoyl-CoA is the coenzyme A thioester of (5Z)-dodecenoic acid. As a long-chain
acyl-CoA, it plays a significant role in the beta-oxidation pathway.

Property Value Reference
Molecular Formula C33H56N7017P3S [11[2]
Molecular Weight 947.82 g/mol [1][2]
CAS Number 148329-84-4 [1][2]

Typically a white to off-white Inferred from common acyl-
Appearance ]

solid CoAs

- ) Inferred from similar
Solubility Soluble in agueous buffers
compounds
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Handling and Storage Conditions

Proper handling and storage are critical to prevent the degradation of (5Z)-Dodecenoyl-CoA.
Acyl-CoAs are susceptible to hydrolysis and oxidation.

Storage Recommendations

It is recommended to store (5Z)-Dodecenoyl-CoA under the conditions specified in the
Certificate of Analysis provided by the supplier.[1][2][3][4] General recommendations for long-
chain acyl-CoAs are as follows:

Condition Recommendation Notes

) N Store at -20°C to -80°C for Minimizes chemical
Solid Form (Lyophilized) ] )
long-term storage. degradation and hydrolysis.

Prepare fresh solutions for

immediate use. For short-term Fatty acyl-CoAs in solution are
In Solution storage (up to one week), not stable. Avoid repeated

shap-freeze aliquots in liquid freeze-thaw cycles.

nitrogen and store at -80°C.

Reconstitution Protocol

o Equilibration: Before opening, allow the vial of lyophilized (5Z)-Dodecenoyl-CoA to warm to
room temperature to prevent condensation, which can lead to hydrolysis.

o Solvent Selection: Reconstitute the solid in an appropriate aqueous buffer (e.g., PBS, Tris-
HCI) at a slightly acidic to neutral pH (pH 6.0-7.5) to minimize hydrolysis.

o Concentration: Prepare a stock solution at a concentration that is convenient for your
experimental needs (e.g., 1-10 mM).

e Mixing: Gently vortex or pipette the solution to ensure it is fully dissolved. Avoid vigorous

shaking.

 Aliquoting: Aliquot the stock solution into smaller, single-use volumes to minimize the number

of freeze-thaw cycles.
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Safety Precautions

As of the last update, a specific Safety Data Sheet (SDS) for (5Z)-Dodecenoyl-CoA is not
readily available. Standard laboratory safety practices should be followed.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves.

Handle the compound in a well-ventilated area.

Avoid inhalation of dust or contact with skin and eyes.

In case of contact, wash the affected area thoroughly with water.

Experimental Protocols

(5Z)-Dodecenoyl-CoA is a substrate for enzymes in the fatty acid beta-oxidation pathway.
Below are generalized protocols that can be adapted for its use.

Enzyme Assay Protocol: Acyl-CoA Dehydrogenase
Activity

This protocol outlines a general method for measuring the activity of an acyl-CoA
dehydrogenase using (5Z)-Dodecenoyl-CoA as a substrate. The assay typically measures the
reduction of an electron acceptor.

o Reaction Mixture Preparation:
o Prepare a reaction buffer (e.g., 100 mM potassium phosphate, pH 7.5).

o Add a suitable electron acceptor (e.g., 2,6-dichlorophenolindophenol [DCPIP] or a
fluorescent probe).

o Add a known amount of purified acyl-CoA dehydrogenase.

¢ |nitiation of Reaction:
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o Add (5Z)-Dodecenoyl-CoA to the reaction mixture to initiate the reaction. The final
concentration will need to be optimized based on the enzyme's Km.

¢ Measurement:

o Monitor the change in absorbance or fluorescence over time using a spectrophotometer or
fluorometer.

o Data Analysis:
o Calculate the initial reaction velocity from the linear portion of the progress curve.

o Enzyme activity can be expressed in units such as nmol/min/mg of protein.

Cell-Based Assay: Cellular Uptake and Metabolism

This protocol describes a general workflow for studying the metabolism of (5Z)-Dodecenoyl-
CoA in cultured cells.

e Cell Culture:
o Culture cells to the desired confluency in appropriate growth medium.
e Treatment:

o Incubate the cells with (5Z)-Dodecenoyl-CoA at a predetermined concentration and for a
specific duration.

e Cell Lysis and Extraction:
o Wash the cells with ice-cold PBS to remove any remaining extracellular substrate.
o Lyse the cells using a suitable buffer and extract the metabolites.

e Analysis:

o Analyze the cell lysate for the presence of (56Z)-Dodecenoyl-CoA and its downstream
metabolites using techniques such as LC-MS/MS.
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Signaling Pathway and Experimental Workflow
Diagrams
Beta-Oxidation of (5Z)-Dodecenoyl-CoA

The metabolism of (5Z)-Dodecenoyl-CoA, an unsaturated fatty acyl-CoA, requires the core
enzymes of beta-oxidation as well as an auxiliary enzyme, an isomerase, to handle the cis-
double bond.
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Click to download full resolution via product page

Caption: Mitochondrial beta-oxidation pathway for (5Z)-Dodecenoyl-CoA.

Experimental Workflow for Acyl-CoA Analysis

This diagram illustrates a typical workflow for analyzing the effects of (5Z)-Dodecenoyl-CoA
on cellular metabolism.
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Caption: A typical experimental workflow for cellular metabolite analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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